Cas no 1269534-96-4 (6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylicacid)

• Product Name: 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylicacid
• CAS No: 1269534-96-4
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5207367
• Update Time: 2025-07-02

6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylicacid
• 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydro-quinoline-4-carboxylic acid

• Inchi： 1S/C11H9F2NO3/c1-14-9(15)4-7(11(16)17)6-2-5(12)3-8(13)10(6)14/h2-3,7H,4H2,1H3,(H,16,17)
• InChI Key： VFZRRPDPDGYLAA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1N(C)C(CC2C(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6

Additional information on 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylicacid

Introduction to 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1269534-96-4)

6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1269534-96-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline scaffold, which is a well-documented class of molecules known for their broad spectrum of biological activities. The presence of fluorine atoms at the 6th and 8th positions, along with a carboxylic acid functional group at the 4th position, introduces unique electronic and steric properties that make this molecule a promising candidate for further investigation.

The structural features of 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid contribute to its potential utility in the development of novel therapeutic agents. Quinoline derivatives have a long history of use in medicine, with several well-known drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The fluorine atoms in this compound can enhance metabolic stability and binding affinity to biological targets, which are critical factors in drug design. Additionally, the oxo group at the 2nd position introduces a polar moiety that can improve solubility and bioavailability.

In recent years, there has been a surge in research focused on developing new fluorinated quinoline derivatives due to their enhanced pharmacological properties. Studies have shown that fluorine substitution can modulate the electronic distribution within the molecule, leading to improved interactions with enzymes and receptors. For instance, fluorinated quinolines have been investigated for their potential as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The carboxylic acid group in 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid also provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The quinoline core is highly versatile and can be modified in numerous ways to target different disease pathways. Researchers have explored various synthetic routes to introduce fluorine atoms into the quinoline framework, aiming to optimize pharmacokinetic profiles. The synthesis of 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired substitution patterns.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. Molecular modeling studies have revealed insights into its interactions with biological targets at the atomic level. These simulations have helped researchers predict binding affinities and identify potential lead compounds for further optimization. Furthermore, machine learning algorithms have been trained on large datasets of fluorinated quinolines to accelerate the discovery process. By leveraging these computational tools, scientists can rapidly screen thousands of derivatives and prioritize those with the highest potential for therapeutic development.

The pharmacological profile of 6,8-Difluoro-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is still under investigation; however， preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For example， its structural similarity to known kinase inhibitors makes it a candidate for further exploration in oncology research. Additionally， its ability to cross the blood-brain barrier could make it valuable in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. While these possibilities are exciting， it is important to note that extensive preclinical and clinical studies are necessary before any therapeutic applications can be realized.

The synthesis and characterization of 6,8-Difluoro-1-methyl-2-oxyo -1 , 2 , 3 , 4 - tetrahydroquinoline - 4 - carboxylic acid (CAS No. 1269534 - 96 - 4) represent just one example of how fluorinated heterocycles continue to drive innovation in drug discovery. As our understanding of molecular structure-function relationships improves， new opportunities will emerge for designing compounds with improved efficacy and safety profiles. The continued exploration of this class of molecules will undoubtedly contribute to the development of next-generation therapeutics that address unmet medical needs.